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Compound of Interest

Compound Name: Loceryl

Cat. No.: B7887695

This guide provides researchers, scientists, and drug development professionals with detailed
information and troubleshooting advice for optimizing amorolfine concentrations in in vitro
synergy testing.

Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action of amorolfine?

Amorolfine is a morpholine antifungal agent that disrupts the fungal cell membrane's integrity. It
works by inhibiting two specific enzymes in the ergosterol biosynthesis pathway: Al4-reductase
and A7-A8-isomerase. This inhibition leads to a depletion of ergosterol, an essential
component of the fungal cell membrane, and an accumulation of ignosterol. The resulting
altered cell membrane has increased permeability, ultimately leading to fungal cell death.
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¢ To cite this document: BenchChem. [Technical Support Center: Optimizing Amorolfine for In
Vitro Synergy Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7887695#0optimizing-amorolfine-concentration-for-in-
vitro-synergy-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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